Cas no 114364-56-6 (4,5-didodecoxybenzene-1,2-dicarbonitrile)

• Product Name: 4,5-didodecoxybenzene-1,2-dicarbonitrile
• CAS No: 114364-56-6
• MF: C₃₂H₅₂N₂O₂
• MW: 496.767489433289
• CID: 2612740
• PubChem ID: 14187812
• Update Time: 2025-04-21

4,5-didodecoxybenzene-1,2-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-didodecoxybenzene-1,2-dicarbonitrile
• 4,5-BIS(DODECYLOXY)BENZENE-1,2-DICARBONITRILE
• SCHEMBL8448469
• 4,5-Bis(dodecyloxy)phthalonitrile
• DTXSID30557153
• 114364-56-6
• DTXCID70507935

• Inchi： 1S/C32H52N2O2/c1-3-5-7-9-11-13-15-17-19-21-23-35-31-25-29(27-33)30(28-34)26-32(31)36-24-22-20-18-16-14-12-10-8-6-4-2/h25-26H,3-24H2,1-2H3
• InChI Key： GPFIBHBLYCONNS-UHFFFAOYSA-N
• SMILES： O(C1C=C(C#N)C(C#N)=CC=1OCCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 496.40287891Da
• Monoisotopic Mass: 496.40287891Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 24
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.5
• Topological Polar Surface Area: 66Ų